Europium selenide

Specification

• CAS No.: 12020-66-5
• Molecular Formula: EuSe
• Molecular Weight: 230.94 g/mol
• IUPAC Name: selanylideneeuropium
• Standard InChI: InChI=1S/Eu.Se
• Standard InChI Key: GCSIELJPGDPWNK-UHFFFAOYSA-N
• SMILES: [Se]=[Eu]
• Canonical SMILES: [Se]=[Eu]

Introduction

Basic Properties and Structure

Chemical Composition and Identity

Europium selenide is a binary compound with the chemical formula EuSe. It belongs to the class of metal selenides, specifically rare earth selenides. The compound has a CAS registry number of 12020-66-5 and a molecular weight of 230.924 g/mol. Europium selenide is also known by synonyms such as europium(II) selenide and selanylideneeuropium in chemical nomenclature systems.

Physical Properties

Europium selenide appears as a brown crystalline solid at room temperature. It possesses a relatively high density of 6500 kg/m³, which is characteristic of many rare earth compounds. The table below summarizes the basic physical properties of europium selenide:

Property	Value
Appearance	Brown crystalline solid
Molecular Weight	230.924 g/mol
Density	6500 kg/m³
Crystal Structure	NaCl (rock salt) type
Oxidation State of Eu	+2

Crystal Structure

Europium selenide crystallizes in the rock salt (NaCl) structure type, which belongs to the cubic crystal system with a face-centered lattice arrangement. X-ray diffraction patterns have confirmed the polycrystalline nature of EuSe with this cubic structure. The europium ions are arranged in a face-centered cubic lattice, with selenium ions occupying the octahedral interstices. This structural arrangement contributes significantly to the compound's electronic and magnetic properties.

Synthesis Methods

In Vivo Synthesis

A novel and environmentally friendly approach to synthesizing europium selenide involves in vivo methods using biological systems. Researchers have successfully developed a technique utilizing recombinant Escherichia coli cells that express heavy-metal binding proteins such as phytochelatin synthase and metallothionein. This biogenic synthesis route offers several advantages:

• The formation of EuSe nanoparticles can be confirmed through various analytical techniques including UV-vis spectroscopy, spectrofluorometry, X-ray diffraction, energy dispersive X-ray analysis, and transmission electron microscopy.

• The resulting nanoparticles exhibit high fluorescence intensities and strong magnetic properties, making them suitable for biomedical applications.

• This method is considered safer, more cost-effective, and more environmentally friendly compared to traditional chemical synthesis approaches.

Spray Pyrolysis Deposition

Spray pyrolysis represents another important technique for synthesizing europium selenide, particularly in the form of thin films. In this process, aqueous precursor solutions containing europium and selenium compounds are sprayed onto heated substrates. The morphological characteristics of the resulting films depend significantly on the deposition parameters, including:

• Substrate temperature (typically in the range of 548-623 K)

• Precursor concentration and flow rate

• Deposition time

The deposition technique has considerable impact on the physical and electrochemical properties of the resulting thin films, including their morphology, structural characteristics, and performance in various applications.

High-Temperature Solid-State Synthesis

High-temperature solid-state reactions represent a traditional but effective approach for synthesizing bulk europium selenide. This method typically involves:

• Combining stoichiometric amounts of elemental europium and selenium in sealed tubes

• Heating the mixtures to temperatures in the range of 773-1173 K

• Annealing the reaction mixture for extended periods (often 60-72 hours) followed by controlled cooling

This approach can produce high-quality europium selenide crystals with well-defined structures and properties. For example, researchers have used similar methods to synthesize related compounds such as EuHfSe₃, which contains europium in the +2 oxidation state.

Physical and Chemical Properties

Magnetic Properties

Europium selenide exhibits fascinating magnetic behavior that has made it a subject of intensive research. EuSe shows a complex magnetic phase diagram with multiple magnetic transitions at low temperatures. Some key magnetic properties include:

• Antiferromagnetic interactions between second-neighbor europium atoms slightly prevail over ferromagnetic interactions between first neighbors under normal conditions.

• This delicate balance of magnetic interactions makes the material highly responsive to external stimuli such as light or magnetic fields.

• At very low temperatures, the compound can exhibit canted antiferromagnetic or ferrimagnetic ground states.

The magnetic properties of europium selenide make it particularly suitable for applications in spintronics and quantum computing technologies.

Optical Properties

Europium selenide possesses remarkable optical characteristics, particularly in nanoparticle form. Studies have shown that:

• EuSe nanoparticles demonstrate enhanced magneto-optical properties around 500 nm wavelength.

• The concentration-normalized Veldet constants (measuring the magnitude of the Faraday effect) of Eu₁₋ₓSe nanoparticles are substantially larger than those of corresponding bulk EuSe and EuS nanoparticles.

• The material exhibits high fluorescence intensities, making it useful for optical applications and bioimaging.

These optical properties are strongly influenced by the electronic structure and composition of the material, particularly the oxidation state of europium.

Electronic Properties

As a semiconductor, europium selenide displays interesting electronic properties that can be tuned based on synthesis conditions and doping:

• The material can be prepared with varying band gaps and electronic structures depending on the synthesis method and conditions.

• Europium selenide can exhibit both n-type and p-type semiconductor behavior depending on the stoichiometry and presence of defects.

• The electronic properties are strongly coupled with the magnetic behavior, leading to interesting magneto-electronic effects that can be exploited in device applications.

Research Advancements

Ultrafast Magnetization by Light

One of the most exciting recent breakthroughs in europium selenide research involves ultrafast magnetization using light. Researchers have demonstrated that:

• EuSe can be magnetized in as little as 50 picoseconds using a 50-watt light bulb located a few centimeters away from the sample.

• This phenomenon occurs because when a photon with sufficient energy interacts with an electron in europium selenide, it can transfer the electron from an orbit close to the atomic nucleus to a distant orbit in the conduction band.

• As a result of this transfer, the electron magnetically interacts with thousands of nearby atoms, aligning their spins and creating a "super-gigantic magnetic moment" approaching 6,000 Bohr magnetons.

This discovery has significant implications for the development of ultrafast magnetic switching devices with minimal energy consumption.

Nanoparticle Studies

Considerable research has focused on the synthesis and characterization of europium selenide nanoparticles with various morphologies and sizes:

• Cubic-shaped and spherical EuSe nanoparticles have been synthesized through thermal reduction of Eu(III) ions with organic ligands containing selenium atoms.

• Particle grain sizes of approximately 11-20 nm have been achieved, with the size and shape influencing the material's properties.

• These nanoparticles exhibit enhanced magneto-optical properties compared to bulk materials, making them promising for various applications.

The ability to control the size, shape, and composition of europium selenide nanoparticles offers opportunities to tune their properties for specific applications.

Interface Magnetism

Research has also explored the magnetic properties at the interface between europium selenide and other materials:

• Studies have examined the interfacial magnetism in sandwich structures composed of extremely thin layers of europium selenide and other exotic materials such as bismuth selenide.

• Researchers have developed techniques using light pulses to map the magnetic direction and strength at these buried interfaces.

• These investigations provide insights into the fundamental physics of magnetic interactions at nanoscale interfaces and have implications for developing new spintronic devices.

Applications

Biomedical Applications

Europium selenide, particularly in nanoparticle form, shows significant potential for biomedical applications:

• The high fluorescence intensity of EuSe nanoparticles makes them promising candidates for bioimaging tools.

• Their magnetic properties can be exploited for targeted drug delivery and magnetic resonance imaging (MRI) contrast enhancement.

• Studies have investigated the anti-cancer effects of EuSe nanoparticles against various cancer cell lines, suggesting potential therapeutic applications.

The in vivo synthesis approach using recombinant E. coli cells makes these biomedical applications particularly promising due to the simplicity and potential nontoxicity of the resulting materials.

Electronic and Magnetic Devices

The unique magnetic and electronic properties of europium selenide make it valuable for various device applications:

• The material's ability to undergo ultrafast magnetization by light could enable the development of novel memory devices with extremely fast switching speeds and low energy consumption.

• EuSe can be used in spintronic devices that exploit both the charge and spin of electrons for information processing and storage.

• The compound's electronic properties make it suitable for various semiconductor applications, particularly in devices requiring operation at low temperatures.

Optical Applications

Europium selenide's optical properties lend themselves to several technological applications:

• The material can be used in the production of sputtering targets for thin film deposition in optical and display applications.

• EuSe can be incorporated into devices requiring magneto-optical effects, such as optical isolators and modulators.

• The compound's unique optical properties can be exploited in sensors and detectors operating in specific wavelength ranges.